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Abstract

This technical guide provides a comprehensive overview of the available chemical and physical
properties of 2-Chloro-4-methoxynicotinonitrile (CAS No. 98645-43-3). Due to the limited
availability of experimental data in the public domain, this document primarily presents
computed properties and information extrapolated from closely related compounds. This guide
is intended to serve as a foundational resource for researchers and professionals in drug
development and chemical synthesis, highlighting the current knowledge gaps and suggesting
avenues for future experimental investigation.

Chemical Properties and Data

2-Chloro-4-methoxynicotinonitrile is a substituted pyridine derivative. The presence of the
chloro, methoxy, and cyano groups on the nicotinonitrile scaffold suggests its potential as a
versatile intermediate in organic synthesis and medicinal chemistry. The nicotinonitrile core is a
recognized "privileged structure"” in drug discovery, known to be a part of various biologically
active compounds.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1349480#bc-rfq
https://www.benchchem.com/product/b1349480/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/product/b1349480/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/pdf/Potential_Biological_Activity_of_Substituted_Nicotinonitriles_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: General and Physicochemical Properties

Property Value Source

CAS Number 98645-43-3 ChemicalBook[2]

Molecular Formula C7HsCIN20 Sigma-Aldrich

Molecular Weight 168.58 g/mol Sigma-Aldrich

Physical Form Solid (predicted) 4-Ch|oro-?- S )
methoxynicotinonitrile is a solid

Boiling Point 485.9 £ 45.0 °C (Predicted) Guidechem[3]

Flash Point 99.2 + 27.3 °C (Predicted) Guidechem[3]

Melting Point Not available N/A

Solubility Not available N/A

Spectroscopic Data (Predicted)

No experimental spectra for 2-Chloro-4-methoxynicotinonitrile are currently available in the
public domain. The following are predicted characteristics based on the analysis of structurally
similar compounds.

2.1. 1H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons
on the pyridine ring and the protons of the methoxy group. The chemical shifts will be
influenced by the electron-withdrawing effects of the chloro and cyano groups and the electron-
donating effect of the methoxy group.

2.2. 13C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will display distinct signals for each of the seven carbon atoms in
the molecule. The approximate chemical shift ranges for the different types of carbons, based
on typical values for substituted pyridines, are presented below.[4][5]
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e Aromatic Carbons: 110-160 ppm

e Nitrile Carbon (-CN): 115-120 ppm

o Methoxy Carbon (-OCH3): 55-65 ppm
2.3. Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show characteristic absorption bands for the functional groups
present in the molecule.

C=N (Nitrile): A sharp absorption band around 2220-2240 cm~1.

C-0O (Methoxy): Stretching vibrations in the region of 1050-1250 cm™—1.

C-ClI (Chloro): Absorptions in the fingerprint region, typically below 800 cm~1.

Aromatic C=C and C=N: Stretching vibrations in the 1400-1600 cm~1 region.
2.4. Mass Spectrometry (Predicted)

The mass spectrum should exhibit a molecular ion peak (M*) corresponding to the molecular
weight of the compound (168.58 g/mol ). A characteristic isotopic pattern for a molecule
containing one chlorine atom (M* and M+2 peaks in an approximate 3:1 ratio) is expected.[6]

Experimental Protocols

As no specific experimental protocols for the synthesis and analysis of 2-Chloro-4-
methoxynicotinonitrile are publicly available, the following sections provide generalized
procedures based on methods for structurally related compounds.

3.1. Synthesis

A potential synthetic route to 2-Chloro-4-methoxynicotinonitrile could be adapted from the
preparation of similar 2-chloronicotinonitrile derivatives. A common method involves the
chlorination of a corresponding hydroxypyridine or pyridine N-oxide precursor. For instance, the
synthesis of 2-chloronicotinonitrile has been achieved by treating nicotinamide-1-oxide with
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phosphorus pentachloride and phosphorus oxychloride.[7] A similar strategy could potentially
be employed starting from a suitably substituted 4-methoxynicotinamide-1-oxide.

A patent for the preparation of the related compound, 2-chloro-4-methylnicotinonitrile,
describes a multi-step process involving condensation and subsequent chlorination.[8] This
suggests that a convergent synthesis approach could also be a viable strategy.

3.2. General Spectroscopic Analysis Workflow

The following is a generalized workflow for the spectroscopic characterization of a synthesized
organic compound like 2-Chloro-4-methoxynicotinonitrile.
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General Experimental Workflow for Compound Characterization

Synthesis & Purification

Chemical Synthesis

l

Purification (e.g., Recrystallization, Chromatography)

Structure Elucidation Functional Group 1D olecular Weight Confirmation

Spectroscopic Analysis

NMR Spectroscopy (1H, 13C) FT-IR Spectroscopy

Mass Spectrometry

a Interpretation & Verification

Spectral Data Analysis

v

Structure Confirmation

Proceed if structure is confirmed

Further Biological/Reactivity Studies

Click to download full resolution via product page

General workflow for synthesis and characterization.
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Reactivity and Biological Activity

4.1. Chemical Reactivity

The reactivity of the 2-chloropyridine moiety is well-established, with the chlorine atom at the 2-
position being susceptible to nucleophilic aromatic substitution.[9] This is due to the electron-
withdrawing nature of the pyridine nitrogen, which activates the ortho and para positions to
nucleophilic attack. Therefore, 2-Chloro-4-methoxynicotinonitrile is expected to undergo
reactions with various nucleophiles at the C2 position, allowing for the introduction of a wide
range of functional groups.

4.2. Potential Biological Activity

While no specific biological activity data for 2-Chloro-4-methoxynicotinonitrile has been
reported, the nicotinonitrile scaffold is present in numerous compounds with diverse
pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory
properties.[1][3][10][11][12] The specific combination of substituents (chloro, methoxy) on the
nicotinonitrile ring of the title compound would modulate its biological profile. Further screening
and in-vitro/in-vivo studies are necessary to determine its therapeutic potential.

Signaling Pathways

There is no information available in the public domain regarding any signaling pathways
modulated by 2-Chloro-4-methoxynicotinonitrile.

Conclusion

2-Chloro-4-methoxynicotinonitrile is a chemical compound with potential applications in
synthetic and medicinal chemistry. However, there is a significant lack of publicly available
experimental data regarding its physicochemical properties, spectroscopic characterization,
and biological activity. This technical guide has compiled the available computed data and
information from related structures to provide a preliminary overview. Further experimental
investigation is crucial to fully elucidate the chemical and biological profile of this compound
and to explore its potential as a building block for the development of new chemical entities.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://askfilo.com/user-question-answers-smart-solutions/why-2-chloropyridine-and-4-chloropyridine-react-with-3332353730373139
https://www.benchchem.com/product/b1349480/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/product/b1349480/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/pdf/Potential_Biological_Activity_of_Substituted_Nicotinonitriles_A_Technical_Guide.pdf
https://www.researchgate.net/publication/338482325_Synthesis_and_antioxidant_assay_of_new_nicotinonitrile_analogues_clubbed_thiazole_pyrazole_andor_pyridine_ring_systems
https://pmc.ncbi.nlm.nih.gov/articles/PMC7970580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8973085/
https://pubs.acs.org/doi/10.1021/acsomega.1c06951
https://www.benchchem.com/product/b1349480/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/product/b1349480/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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